Cas no 76895-43-7 (3H,5H-Pyreno[1,10-cd]pyran-3,5-dione(9CI))

• Product Name: 3H,5H-Pyreno[1,10-cd]pyran-3,5-dione(9CI)
• CAS No: 76895-43-7
• MF: C₁₈H₈O₃
• MW: 272.254324913025
• CID: 575641
• PubChem ID: 154930
• Update Time: 2025-04-19

3H,5H-Pyreno[1,10-cd]pyran-3,5-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H,5H-Pyreno[1,10-cd]pyran-3,5-dione(9CI)
• 3H,5H-Pyreno(1,10-cd)pyran-3,5-dione
• 3H,5H-pyreno[1,10-cd]pyran-3,5-dione
• DTXSID30227687
• pyrene 3,4-dicarboxylic acid anhydride
• 76895-43-7
• SCHEMBL15119568

• Inchi： 1S/C18H8O3/c19-17-12-7-6-10-5-4-9-2-1-3-11-8-13(18(20)21-17)16(12)15(10)14(9)11/h1-8H
• InChI Key： KEYVFAJISZJDSJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC3=CC=C4C=CC=C5C=C(C1=O)C=2C3=C54)=O

Computed Properties

• Exact Mass: 272.047
• Monoisotopic Mass: 272.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.554
• Boiling Point: 531.7°C at 760 mmHg
• Flash Point: 275.8°C
• Refractive Index: 1.906